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These application notes provide a detailed overview of the techniques and experimental
protocols for measuring the half-life of Moscovium (Mc) isotopes. Given the extremely short
half-lives and low production rates of these superheavy elements, highly specialized and
sensitive techniques are required.

Introduction to Moscovium and Its Isotopes

Moscovium (atomic number 115) is a synthetically produced, superheavy element.[1] All known
isotopes of Moscovium are highly radioactive, with half-lives on the order of milliseconds to less
than a second.[2][3] The accurate measurement of these half-lives is crucial for understanding
the nuclear structure and decay properties of superheavy nuclei, and for probing the predicted
"island of stability.” The primary decay mode for the known Moscovium isotopes is alpha decay,
leading to isotopes of Nihonium (Nh).[4]

The production of Moscovium is a significant challenge, requiring the fusion of heavy ions in a
particle accelerator. The most common method involves bombarding an Americium-243 (243Am)
target with a Calcium-48 (*¢Ca) ion beam.[1][5]

Quantitative Data: Half-Lives of Moscovium
Isotopes
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The half-lives of several Moscovium isotopes have been experimentally determined. The data
is summarized in the table below.

Isotope Measured Half-Life Decay Mode
286\c ~20 ms a

287\/c ~38 ms - 46.6 ms o to 283Nh
288)\|c ~18.6 ms - 280 ms o to 284Nh
289\c ~220 ms - 250 ms o to 28°Nh
290\Ic ~650 ms a

Note: The range in half-life values for some isotopes reflects the statistical uncertainty inherent
in measuring a small number of decay events.[2][6]

Experimental Technique: In-Flight Separation and
Alpha-Decay Spectroscopy

The measurement of Moscovium's short half-lives necessitates a rapid and efficient
experimental technique. The most successful approach combines in-flight separation of the
synthesized isotopes with alpha-decay spectroscopy.

Core Principles

e Production: Moscovium isotopes are produced via heavy-ion fusion-evaporation reactions.

o Separation: A gas-filled recoil separator is used to separate the Moscovium "evaporation
residues” from the intense primary beam and other unwanted reaction products. This
separation occurs within microseconds.

e Implantation: The separated Moscovium ions are implanted into a position-sensitive silicon
detector.

o Detection and Correlation: The detector records the time, position, and energy of the
implanted ion. The subsequent alpha decay of the Moscovium isotope and its daughter

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.jinr.ru/posts/gas-filled-recoil-separator-dgfrs-2-in-flnr-jinr-tested-successfully-ready-for-new-discoveries/
https://www.quora.com/How-would-you-measure-the-half-life-of-a-radioactive-isotope-assuming-the-half-life-can-be-measured-in-minutes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

nuclei are also recorded at the same position. This "genetic correlation" of implantation and
decay events is key to identifying the isotope and measuring its lifetime.

o Half-Life Determination: The half-life is determined by measuring the time difference between
the implantation of the Moscovium ion and its subsequent alpha decay. By analyzing multiple
such events, a decay curve can be constructed, and the half-life calculated using statistical
methods such as maximum likelihood estimation.

Experimental Protocol: Measurement of Moscovium
Isotope Half-Life

This protocol outlines the key steps for the experimental determination of the half-life of a
Moscovium isotope.

Isotope Production

¢ Objective: To produce Moscovium isotopes through the fusion of a heavy ion beam with a
target.

e Materials:
o Calcium-48 (*8Ca) ion beam
o Americium-243 (2*3Am) target
e Procedure:

o Accelerate a high-intensity 48Ca beam to a specific energy (e.g., ~240 MeV) using a
cyclotron.[7]

o Direct the accelerated beam onto a rotating target wheel containing a thin layer of 23Am
oxide. The rotation of the target helps to dissipate the heat generated by the beam.[7]

o The fusion of 48Ca and 2*3Am nuclei produces an excited compound nucleus, which then
de-excites by evaporating neutrons to form Moscovium isotopes (e.g., 228Mc + 3n).

In-Flight Separation
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e Objective: To separate the produced Moscovium isotopes from the primary 48Ca beam and
other reaction byproducts.

e Apparatus: A gas-filled recoil separator (e.g., the Dubna Gas-Filled Recoil Separator -
DGFRS).[2][4]

e Procedure:
o The reaction products, including the Moscovium ions, recoil out of the target.

o These ions enter the gas-filled separator, which contains a low-pressure gas (e.g.,
hydrogen or helium).

o The separator uses a combination of magnetic and electric fields to separate the ions
based on their differing magnetic rigidity.

o The Moscovium evaporation residues are guided to the focal plane of the separator, while
the primary beam and other unwanted particles are deflected.

Detection and Data Acquisition

o Objective: To detect the implantation of Moscovium ions and their subsequent alpha decays.
e Apparatus:

o A position-sensitive silicon detector, such as a Double-Sided Silicon Strip Detector
(DSSSD) or a Passivated Implanted Planar Silicon (PIPS) detector, located at the focal
plane of the separator.[8][9]

o A high-speed data acquisition system.
e Procedure:

o The separated Moscovium ions are implanted into the active volume of the silicon
detector.

o The detector records the following for each implantation event:
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= Time of implantation
» Position (X, y coordinates) of implantation

» Energy of the implanted ion

o The data acquisition system continuously monitors the detector for subsequent alpha
decay events at the same position as the initial implantation. For each decay event, the
time, position, and energy of the alpha particle are recorded.

Data Analysis and Half-Life Calculation

o Objective: To identify the Moscovium isotope and calculate its half-life from the recorded
decay data.

e Procedure:

o Genetic Correlation: Correlate the implantation events with the subsequent alpha decay
events that occur within a predefined time window and at the same detector position
(pixel). A decay chain can be reconstructed by linking the parent Moscovium decay to the
decays of its daughter (Nihonium), granddaughter (Roentgenium), and so on.[7][9]

o Energy Gating: Use the characteristic alpha decay energies to identify the specific
Moscovium isotope and its decay products.

o Lifetime Measurement: For each correlated implantation-decay event, calculate the time
difference (At) between the implantation of the Moscovium ion and its first alpha decay.

o Statistical Analysis: With a sufficient number of events, the half-life (t1/2) can be
determined by fitting the distribution of decay times to an exponential decay law. For a
small number of events, the maximum likelihood method is often employed. The half-life is
related to the decay constant (A) by the equation: ti/z = In(2)/A.

Visualizations
Experimental Workflow
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Caption: Workflow for Moscovium half-life measurement.
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Caption: Genetic correlation of decay events.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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